Cas no 2824987-06-4 ((2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid)

• Product Name: (2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid
• CAS No: 2824987-06-4
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 6464189
• PubChem ID: 165817315
• Update Time: 2025-10-29

(2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid
• EN300-37470929
• 2824987-06-4

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-9(13)7-6-8(10(14)15)12(4)5/h8H,6-7H2,1-5H3,(H,14,15)/t8-/m0/s1
• InChI Key： PETUTSNBWMTJAS-QMMMGPOBSA-N
• SMILES： O(C(CC[C@@H](C(=O)O)N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid

Comprehensive Overview of (2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid (CAS No. 2824987-06-4)

The compound (2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid (CAS No. 2824987-06-4) is a chiral carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butoxy group and a dimethylamino moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in asymmetric synthesis and drug development, particularly in the context of peptide modifications and enzyme inhibitors.

In recent years, the demand for chiral building blocks like (2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's ability to influence stereochemistry in synthetic pathways aligns with the growing focus on green chemistry and sustainable synthesis. Its applications extend to proteomics research, where it serves as a key reagent for labeling and cross-linking studies.

The tert-butoxy group in 2824987-06-4 provides steric protection, enhancing the compound's stability under acidic conditions—a feature highly sought after in peptide coupling reactions. Meanwhile, the dimethylamino functionality contributes to solubility in polar solvents, facilitating its use in aqueous-phase reactions. These properties make it a versatile tool for chemists exploring new drug scaffolds or optimizing catalytic processes.

From an analytical perspective, (2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies reveal characteristic peaks for the tert-butyl and dimethylamino groups, while mass spectrometry confirms its molecular weight with high precision. Such data is critical for quality control in pharmaceutical manufacturing, where impurities must be minimized to meet regulatory standards.

Emerging trends in AI-assisted molecular design have further spotlighted this compound. Computational models predict its utility in protein-protein interaction modulation, particularly for targets like G-protein-coupled receptors (GPCRs). These insights align with frequent search queries about "chiral auxiliaries in drug discovery" and "amino acid derivatives for medicinal chemistry," reflecting the compound's relevance to contemporary research.

In industrial settings, 2824987-06-4 is gaining traction as a cost-effective alternative to more complex chiral reagents. Its synthesis scalability and compatibility with continuous flow chemistry systems address key challenges in process intensification. Moreover, its low environmental persistence compared to halogenated analogs positions it favorably within green chemistry initiatives—a topic dominating scientific discourse.

Safety profiles of (2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid indicate standard handling precautions for organic compounds, with no extreme hazards reported. This characteristic, combined with its synthetic utility, explains its inclusion in commercial catalogs serving the biotechnology and contract research sectors. Recent patent filings referencing this compound suggest expanding applications in bioconjugation techniques and diagnostic probe development.

The compound's role in metabolomics studies warrants special mention. As researchers investigate small-molecule biomarkers, derivatives of 2824987-06-4 serve as internal standards for mass spectrometry calibration. This application taps into the booming market for precision diagnostics, where accurate quantification of metabolites is paramount. Such interdisciplinary uses demonstrate how this molecule bridges chemical synthesis and biological analysis.

Looking ahead, (2S)-5-(tert-butoxy)-2-(dimethylamino)-5-oxopentanoic acid is poised to play a pivotal role in next-generation therapeutics. Its structural features align with design principles for allosteric modulators and protein degraders—two frontier areas in drug discovery. With the pharmaceutical industry's shift toward undruggable targets, innovative building blocks like this compound will remain at the forefront of chemical biology research.